Cas no 1805956-29-9 (Ethyl 2,4-diamino-6-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 2,4-diamino-6-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1805956-29-9
• MF: C₉H₁₁F₂N₃O₂
• MW: 231.199348688126
• CID: 4811547
• Update Time: 2025-09-28

Ethyl 2,4-diamino-6-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,4-diamino-6-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C9H11F2N3O2/c1-2-16-9(15)6-4(12)3-5(7(10)11)14-8(6)13/h3,7H,2H2,1H3,(H4,12,13,14)
• InChI Key： VTACKBUXGNJWDB-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C(=O)OCC)C(N)=N1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 1.2
• Topological Polar Surface Area: 91.2

Additional information on Ethyl 2,4-diamino-6-(difluoromethyl)pyridine-3-carboxylate

Ethyl 2,4-Diamino-6-(Difluoromethyl)Pyridine-3-Carboxylate: A Comprehensive Overview

Ethyl 2,4-diamino-6-(difluoromethyl)pyridine-3-carboxylate, also known by its CAS number 1805956-29-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of pyridine derivatives, which have been extensively studied due to their versatile applications in drug discovery, agrochemicals, and advanced materials. The structure of this compound is characterized by a pyridine ring substituted with amino groups at positions 2 and 4, a difluoromethyl group at position 6, and an ethyl ester group at position 3. These functional groups impart unique chemical and physical properties to the molecule, making it a valuable substrate for various chemical transformations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Ethyl 2,4-diamino-6-(difluoromethyl)pyridine-3-carboxylate. Researchers have employed innovative methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to streamline the production process. These techniques not only enhance the yield but also reduce the environmental footprint associated with traditional synthetic routes. The incorporation of fluorine atoms in the difluoromethyl group has been shown to significantly influence the electronic properties of the molecule, thereby enhancing its reactivity in subsequent reactions.

The applications of Ethyl 2,4-diamino-6-(difluoromethyl)pyridine-3-carboxylate are diverse and expanding rapidly. In the pharmaceutical industry, this compound serves as a key intermediate in the synthesis of bioactive molecules targeting various diseases. For instance, studies have demonstrated its potential as an inhibitor of specific enzymes involved in cancer progression. Additionally, in agrochemistry, this compound has been explored as a precursor for herbicides and fungicides due to its ability to interact with biological systems at molecular levels.

Recent research has also focused on the environmental impact of Ethyl 2,4-diamino-6-(difluoromethyl)pyridine-3-carboxylate. Scientists have investigated its biodegradation pathways under different environmental conditions to assess its eco-friendliness. Findings indicate that under aerobic conditions, the compound undergoes rapid degradation into non-toxic byproducts, suggesting its potential for sustainable use in industrial applications.

In conclusion, Ethyl 2,4-diamino-6-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805956-29-9) stands out as a versatile and promising compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an ideal candidate for further exploration in both academic and industrial settings. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.